Cas no 2229293-46-1 (3-(2-phenylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(2-phenylphenyl)methylpiperidin-3-ol
• CAS No: 2229293-46-1
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 6235495
• PubChem ID: 165618578
• Update Time: 2025-05-21

3-(2-phenylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylphenyl)methylpiperidin-3-ol
• 2229293-46-1
• 3-[(2-phenylphenyl)methyl]piperidin-3-ol
• EN300-1861298

• Inchi： 1S/C18H21NO/c20-18(11-6-12-19-14-18)13-16-9-4-5-10-17(16)15-7-2-1-3-8-15/h1-5,7-10,19-20H,6,11-14H2
• InChI Key： NZJUHMKJQBRCBG-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=CC=C2C2C=CC=CC=2)CNCCC1

Computed Properties

• Exact Mass: 267.162314293g/mol
• Monoisotopic Mass: 267.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-phenylphenyl)methylpiperidin-3-ol

3-(2-Phenylphenyl)methylpiperidin-3-ol: A Comprehensive Overview

3-(2-Phenylphenyl)methylpiperidin-3-ol, also known by its CAS number 2229293-46-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and promising research outcomes. In this article, we delve into the properties, synthesis, and potential uses of this intriguing molecule.

The molecular structure of 3-(2-Phenylphenyl)methylpiperidin-3-ol comprises a piperidine ring with a hydroxyl group at the 3-position and a 2-phenylphenylmethyl substituent. This configuration imparts the compound with unique electronic and steric properties, making it an interesting subject for both academic and industrial research. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with potential therapeutic applications.

One of the most notable aspects of this compound is its synthesis process. Researchers have employed various methodologies to synthesize 3-(2-Phenylphenyl)methylpiperidin-3-ol, including palladium-catalyzed cross-coupling reactions and enantioselective reductions. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its commercial viability.

In terms of applications, 3-(2-Phenylphenyl)methylpiperidin-3-ol has shown promise in the field of biomedical sciences. Its ability to interact with specific biological targets makes it a valuable tool in drug discovery. For instance, recent studies have explored its potential as a modulator of ion channels, which are critical for various physiological processes. Additionally, its role in enzyme inhibition has opened new avenues for the development of treatments for diseases such as cancer and neurodegenerative disorders.

The compound's stability under different conditions is another factor that contributes to its versatility. Studies have demonstrated that 3-(2-Phenylphenyl)methylpiperidin-3-ol exhibits good thermal stability and resistance to oxidation, making it suitable for use in harsh chemical environments. This property is particularly advantageous in industrial settings where robustness is a key requirement.

In conclusion, 3-(2-Phenylphenyl)methylpiperidin-3-ol, CAS number 2229293461, stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, efficient synthesis methods, and promising applications position it as a significant player in both academic research and industrial development. As ongoing studies continue to unravel its full capabilities, this compound is poised to make substantial contributions to the advancement of modern science.